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Compound of Interest

Compound Name: Ceftriaxone sodium salt

Cat. No.: B15125923

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of
ceftriaxone sodium salt in various solvents. The information presented herein is critical for
researchers and professionals involved in the formulation, development, and analytical
characterization of this widely used third-generation cephalosporin antibiotic.

Core Solubility Data

The solubility of ceftriaxone sodium salt is highly dependent on the solvent system and the
specific form of the salt, with the hemiheptahydrate being a common form. The following tables
summarize the available quantitative and qualitative solubility data.

Quantitative Solubility Data
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Solvent System Temperature (°C) Solubility Citation
Water 25 100 mg/mL [1]
Water Not Specified Freely soluble [21[31[4]
Water 22 470,000 mg/L
Phosphate Buffered N Approximately 10

_ Not Specified [5]
Saline (PBS), pH 7.2 mg/mL
Dimethyl Sulfoxide

25 100 mg/mL [6]

(DMSO)
Methanol 22 32,000 mg/L
Methanol Not Specified Sparingly soluble [2][4]
Ethanol Not Specified Very slightly soluble [2][4]
Acetone 22 200 mg/L

yualitative Solubil

Solvent Solubility Description Citation
Dimethylformamide (DMF) Sparingly soluble [5]
Acetonitrile Practically insoluble [3]

Experimental Protocols for Solubility Determination

The determination of equilibrium solubility is a fundamental aspect of pre-formulation studies.
The "gold standard” method for this is the saturation shake-flask method. A detailed protocol
based on established methodologies is provided below.

Equilibrium Solubility Determination via Saturation
Shake-Flask Method

This protocol outlines the steps to determine the equilibrium solubility of ceftriaxone sodium
salt in a given solvent.
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. Materials and Equipment:
Ceftriaxone Sodium Salt (analytical grade)
Solvent of interest (e.g., ultrapure water, ethanol, DMSO)
Volumetric flasks
Scintillation vials or other suitable sealed containers
Orbital shaker with temperature control
Centrifuge
Syringe filters (e.g., 0.22 um PVDF)
Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)
and UV detector, or a UV-Vis spectrophotometer.

pH meter (for agueous solutions)
. Procedure:
Preparation of Saturated Solutions:

o Add an excess amount of ceftriaxone sodium salt to a series of vials containing a known
volume of the solvent. The excess solid is crucial to ensure that equilibrium is reached with
an undissolved solid phase present.

o Seal the vials to prevent solvent evaporation.
Equilibration:

o Place the vials in a temperature-controlled orbital shaker set to a specific temperature
(e.g., 25 °C or 37 °C).
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o Agitate the samples for a predetermined period (typically 24-72 hours) to allow the system
to reach equilibrium. The time required for equilibration should be determined
experimentally by taking measurements at different time points until the concentration of
the dissolved solute remains constant.

e Phase Separation:

o After equilibration, remove the vials from the shaker and allow the undissolved solid to
sediment.

o To ensure complete separation of the solid and liquid phases, centrifuge the samples at a
high speed (e.g., 10,000 rpm for 15 minutes).

e Sampling and Dilution:

[¢]

Carefully withdraw an aliquot of the clear supernatant using a syringe.

[¢]

Immediately filter the aliquot through a syringe filter into a clean, pre-weighed vial to
remove any remaining solid particles.

o

Accurately weigh the filtered solution.

[e]

If necessary, dilute the saturated solution with the appropriate solvent to a concentration
within the linear range of the analytical method.

¢ Quantification:

o Analyze the concentration of ceftriaxone in the diluted or undiluted sample using a
validated HPLC or UV-Vis spectrophotometric method.

o Prepare a calibration curve using standard solutions of ceftriaxone sodium salt of known
concentrations.

e Data Analysis:

o Calculate the solubility of ceftriaxone sodium salt in the solvent, typically expressed in
mg/mL or mol/L.
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o For aqueous solutions, measure the pH of the saturated solution.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for determining the solubility of
ceftriaxone sodium salt.
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Workflow for Ceftriaxone Sodium Salt Solubility Determination

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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